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Compound of Interest

Compound Name: 2,2,2-Trifluoroethanol-1,1-d2

Cat. No.: B144302 Get Quote

An In-depth Technical Guide on the Safety and Handling of Deuterated Trifluoroethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
Deuterated 2,2,2-trifluoroethanol (CF₃CD₂OD), commonly referred to as TFE-d3, is a valuable

solvent and co-solvent in various scientific applications, particularly in NMR spectroscopy for

the structural analysis of biomolecules.[1][2] Its unique properties, including its ability to induce

secondary structures in peptides and proteins, make it an important tool in drug development

and protein science.[3][4] However, its hazardous nature necessitates a thorough

understanding of its safety and handling requirements. This guide provides comprehensive

information on the safe use of deuterated trifluoroethanol, including its chemical and physical

properties, associated hazards, handling and storage procedures, and relevant experimental

protocols.

Chemical and Physical Properties
Deuterated trifluoroethanol is a colorless liquid with an alcohol-like odor.[1] Its physical and

chemical properties are summarized in the table below.
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Property Value References

Chemical Formula C₂D₃F₃O [2]

CAS Number 77253-67-9 [2]

Molecular Weight 103.06 g/mol [2]

Physical State Liquid [1]

Appearance Colorless [1]

Odor Alcohol-like [1]

Melting Point -45 °C / -49 °F [1]

Boiling Point 77 - 80 °C / 170.6 - 176 °F [1]

Flash Point 29 °C / 84.2 °F [1]

Autoignition Temperature 480 °C / 896 °F [1]

Specific Gravity 1.450 [1]

Explosion Limits Upper: 42%, Lower: 5.5% (V) [5]

Hazard Identification and Safety Precautions
Deuterated trifluoroethanol is classified as a hazardous substance and requires careful

handling.[1] The primary hazards are summarized in the following table.
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Hazard Description GHS Classification References

Flammability

Flammable liquid and

vapor. Vapors may

form explosive

mixtures with air.

Flammable Liquid,

Category 3
[1][5]

Acute Toxicity

Harmful if swallowed,

in contact with skin, or

if inhaled.

Acute Toxicity (Oral,

Dermal, Inhalation),

Category 4

[1][5]

Eye Damage
Causes serious eye

damage.

Serious Eye

Damage/Eye Irritation,

Category 1

[1][5]

Skin Irritation Causes skin irritation.

Skin

Corrosion/Irritation,

Category 2

[1][5]

Reproductive Toxicity
Suspected of

damaging fertility.

Reproductive Toxicity,

Category 2
[1]

Organ Toxicity

May cause damage to

organs

(lung/respiratory

system) through

prolonged or repeated

exposure.

Specific Target Organ

Toxicity (Repeated

Exposure), Category 2

[5][6]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling deuterated

trifluoroethanol.
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PPE Type Specification References

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.

[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

recommended filter type is an

organic gases and vapors filter

(Type A, Brown) conforming to

EN14387.

[1]

Handling and Storage
Proper handling and storage procedures are crucial to minimize risks.

Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1]

Work in a well-ventilated area or under a chemical fume hood.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[5]
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Ground and bond containers when transferring material to prevent static discharge.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed.[1]

Store locked up.[1]

Emergency Procedures
In case of an emergency, follow these first-aid and firefighting measures.
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Emergency Situation Procedure References

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get immediate medical

attention.

[1]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

[1]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[1]

Ingestion

Clean mouth with water and

drink plenty of water afterward.

Do NOT induce vomiting. Call

a physician or poison control

center immediately.

[1]

Fire

Use water spray, carbon

dioxide (CO₂), dry chemical, or

chemical foam to extinguish.

Water mist may be used to

cool closed containers.

[1]

Accidental Release

Ensure adequate ventilation.

Use personal protective

equipment. Remove all

sources of ignition. Absorb with

inert material and place in a

suitable container for disposal.

Do not let the product enter

drains.

[1]
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Experimental Protocols
Deuterated trifluoroethanol is primarily used as a solvent in NMR spectroscopy and as a co-

solvent to study the secondary structure of peptides and proteins.

General NMR Sample Preparation
This protocol outlines the general steps for preparing a sample for NMR analysis using

deuterated trifluoroethanol.

Determine Sample Amount: Weigh approximately 5-25 mg of the compound for a ¹H NMR

spectrum.

Dissolve the Sample: In a clean, dry vial, dissolve the sample in approximately 0.5-0.7 mL of

deuterated trifluoroethanol.

Filter the Solution: To remove any particulate matter that can affect the spectral quality, filter

the solution through a pipette with a small plug of glass wool into a clean NMR tube.

Adjust Volume: Ensure the final volume in the NMR tube is sufficient to cover the NMR

probe's detection region, typically around 4-5 cm in a standard 5 mm tube.

Cap and Label: Securely cap the NMR tube and label it clearly.

Protocol for Circular Dichroism (CD) Spectroscopy of
Peptides
This protocol describes the use of deuterated trifluoroethanol as a co-solvent to induce and

study the helical structure of a peptide using CD spectroscopy.

Prepare a Stock Solution of the Peptide: Dissolve the lyophilized peptide in a suitable buffer

(e.g., phosphate buffer, pH 7.0) to a concentration of approximately 1 mg/mL.

Prepare TFE-d3/Buffer Solutions: Create a series of solutions with varying concentrations of

deuterated trifluoroethanol (e.g., 10%, 20%, 30%, 50% v/v) in the same buffer used for the

peptide stock solution.
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Sample Preparation for CD Measurement: For each desired TFE-d3 concentration, mix the

peptide stock solution with the corresponding TFE-d3/buffer solution to achieve the final

target peptide concentration (typically 50-100 µM) and TFE-d3 concentration.

Acquire CD Spectra:

Use a quartz cuvette with a 1 mm path length.

Record the CD spectra from approximately 190 to 260 nm.

Acquire a baseline spectrum of the corresponding TFE-d3/buffer solution without the

peptide and subtract it from the sample spectrum.

Data Analysis: Analyze the resulting spectra for characteristic helical signals, such as

negative bands around 208 and 222 nm and a positive band around 192 nm.

Visualizations
Logical Workflow for Safe Handling
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General Workflow for Safe Handling of Deuterated Trifluoroethanol

Preparation

Handling

Cleanup and Disposal

Read Safety Data Sheet (SDS)

Assess Risks and Plan Experiment

Understand hazards

Gather Appropriate PPE

Select appropriate protection

Work in a Fume Hood

Begin experiment

Ground Equipment

Prepare for transfer

Dispense Chemical

Seal Container After Use

Clean Minor Spills Immediately

Dispose of Waste in Designated Container

Wash Hands Thoroughly
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Mechanism of TFE-d3 Induced Helical Structure in Peptides

Peptide in Aqueous Solution
(Random Coil)

Addition of Deuterated Trifluoroethanol (TFE-d3)

TFE-d3 molecules displace water
and interact with the peptide backbone

 lowers dielectric constant

Stabilized Alpha-Helical Structure

 promotes intramolecular H-bonds
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Use of TFE-d3 to Study Proteins in Signaling Pathways

Protein of Interest (e.g., p53)

Structural Analysis

Signaling Pathway Insight

Unstructured/Inactive Conformation

Induce Structure with TFE-d3

Structured/Active Conformation

NMR/CD Spectroscopy

Obtain Structural Information

Infer Functional Implications

Structure-function relationship

Understand Role in Pathway

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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